For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide on the Role of CD73 in the Tumor Microenvironment
Introduction
CD73, also known as ecto-5'-nucleotidase (eN), is a cell surface enzyme that is pivotal in the intricate network of tumor-induced immune evasion.[1] As a key component of the purinergic signaling pathway, CD73 is responsible for the extracellular conversion of adenosine monophosphate (AMP) to adenosine.[2] This process is critical within the tumor microenvironment (TME), where the accumulation of adenosine acts as a potent immunosuppressive molecule, dampening anti-tumor immune responses and allowing cancer cells to proliferate and metastasize.[2][3]
Overexpression of CD73 is observed in a wide range of cancers and is frequently associated with poor prognosis and resistance to various treatments, including chemotherapy and immunotherapy.[3][4] This has positioned CD73 as a highly attractive therapeutic target.[5] This guide provides a comprehensive overview of the multifaceted roles of CD73 in the TME, detailing its enzymatic function, the signaling pathways it governs, its impact on various immune cells, and its tumor-intrinsic functions. Furthermore, it summarizes the prognostic significance of CD73, outlines strategies for its therapeutic inhibition, and provides methodologies for key experimental assessments.
The CD73-Adenosine Axis: Core Signaling and Regulation
The primary function of CD73 in the TME is the generation of immunosuppressive adenosine. This is achieved through a coordinated enzymatic cascade that catabolizes extracellular adenosine triphosphate (ATP), a danger signal often released by stressed or dying cells.[2][6]
Enzymatic Function and Signaling Pathways
There are two main pathways for the production of extracellular adenosine, both of which converge on CD73 as the final and rate-limiting step.[7][8]
-
The Canonical Pathway : This is the main pathway for adenosine production in the TME. Extracellular ATP is first hydrolyzed into AMP by the ectonucleotidase CD39. Subsequently, CD73 catalyzes the dephosphorylation of AMP to produce adenosine.[6][8]
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The Non-Canonical Pathway : This pathway generates AMP independently of CD39. It involves the conversion of nicotinamide adenine dinucleotide (NAD+) into AMP through the sequential action of CD38 and CD203a.[7][8] CD73 then converts this AMP into adenosine.
Once produced, adenosine exerts its effects by binding to four G-protein-coupled receptors: A1, A2A, A2B, and A3.[9] In the context of anti-tumor immunity, the A2A and A2B receptors are the most critical, as their activation on immune cells triggers potent immunosuppressive signaling.[10][11]
Regulation of CD73 Expression
CD73 expression is not static and can be significantly upregulated within the TME by various factors. Hypoxia is a major driver, acting through the transcription factor Hypoxia-Inducible Factor-1α (HIF-1α).[7][12] Additionally, pro-inflammatory cytokines such as transforming growth factor-beta (TGF-β), interferons (IFNs), and tumor necrosis factor-alpha (TNF-α) can also induce CD73 expression on both tumor and immune cells.[7]
Immunosuppressive Roles of CD73 in the TME
CD73-generated adenosine orchestrates a profoundly immunosuppressive TME by acting on virtually all major immune cell populations, thereby inhibiting both innate and adaptive anti-tumor responses.[7]
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T Cells : Adenosine is highly suppressive to T cell function.[5] Through the A2A receptor, it inhibits T cell receptor (TCR) signaling, reduces the proliferation and cytotoxic activity of CD8+ effector T cells, and curtails their production of key cytokines like IFN-γ and IL-2.[5][7] It also promotes the expansion and stability of regulatory T cells (Tregs), which further dampens the immune response.[7]
-
Natural Killer (NK) Cells : NK cells, crucial for innate anti-tumor immunity, are also inhibited by adenosine.[11] A2A receptor activation on NK cells suppresses their maturation, cytotoxicity, and ability to kill tumor cells.[7][13] Tumor-infiltrating NK cells can exhibit increased CD73 expression, which is associated with larger tumors in some cancers.[13]
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Myeloid Cells : The adenosine pathway significantly alters the function of myeloid cells. It promotes the differentiation of monocytes into immunosuppressive M2-like tumor-associated macrophages (TAMs) and inhibits the maturation and antigen-presenting capabilities of dendritic cells (DCs).[3][13] This skews the myeloid compartment towards a pro-tumoral, immune-tolerant state.
Tumor-Intrinsic Roles of CD73
Beyond its central role in immune evasion, CD73 also has non-immunological, tumor-intrinsic functions that directly promote cancer progression.[9] These functions can be both dependent on and independent of its enzymatic activity.[9][14]
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Proliferation and Survival : Overexpression of CD73 has been shown to promote cancer cell proliferation and survival.[9] This can occur through adenosine-mediated activation of pro-survival signaling pathways like PI3K/AKT and MAPK.[8][14]
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Metastasis, Adhesion, and Invasion : CD73 contributes to cancer metastasis.[6] As a non-enzymatic function, it can act as an adhesion molecule, regulating cell interactions with the extracellular matrix (ECM).[1][9] Enzymatically, the adenosine produced can enhance cancer cell migration and invasion.[9]
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Angiogenesis : CD73 promotes the formation of new blood vessels (angiogenesis) within the tumor.[12] Adenosine can stimulate endothelial cells to produce pro-angiogenic factors like vascular endothelial growth factor (VEGF).[6][12]
CD73 as a Prognostic Biomarker
High expression of CD73 in tumor tissue has been consistently linked to poor clinical outcomes across a variety of solid tumors.[3][15] This correlation underscores its significance in driving cancer progression and its potential as a prognostic biomarker.[16]
| Cancer Type | CD73 Expression | Correlation with Patient Outcome | Citation(s) |
| Breast Cancer | High | Associated with lower Overall Survival (OS) and Disease-Free Survival (DFS). | [15][17] |
| Colorectal Cancer | High | Associated with worse OS and DFS. | [15] |
| Ovarian Cancer | High | Correlates with poor prognosis and impaired CD8+ T cell immunosurveillance. | [10][15] |
| Melanoma | High | Upregulation associated with resistance to immunotherapy and disease progression. | [7][18] |
| Gastric Cancer | High | Linked to poorer overall survival. | [9] |
| Prostate Cancer | High | Identified as an independent prognostic factor for poor outcomes. | [7][15] |
| Pancreatic Cancer | High | Linked to G1 phase cell cycle arrest upon knockdown. | [8] |
| NSCLC | High | Associated with key oncogenic drivers like mutant EGFR and KRAS. | [13] |
Therapeutic Targeting of CD73
Given its critical role in creating an immunosuppressive TME, CD73 has become a prime target for cancer immunotherapy.[19] The primary goal of targeting CD73 is to block adenosine production, thereby restoring anti-tumor immune responses.[2]
Inhibition Strategies
Two main classes of CD73 inhibitors are in development:
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Monoclonal Antibodies (mAbs) : These antibodies bind to CD73 and block its enzymatic activity.[2] Examples include oleclumab (MEDI9447) and uliledlimab (TJ004309).[3][12]
-
Small Molecule Inhibitors : These molecules are designed to fit into the active site of the CD73 enzyme, preventing it from converting AMP to adenosine.[20] Examples include quemliclustat (AB680) and ORIC-533.[20][21]
Combination Therapies
While CD73 inhibitors show promise as monotherapies, their greatest potential lies in combination with other anti-cancer treatments.[3][11] Upregulation of CD73 is a known mechanism of resistance to many therapies.[3]
-
With Immune Checkpoint Inhibitors : Combining CD73 inhibitors with anti-PD-1/PD-L1 or anti-CTLA-4 antibodies has shown synergistic effects in preclinical models, enhancing T cell function and promoting tumor regression.[4][20]
-
With Radiotherapy : Radiation can increase CD73 expression and adenosine levels. Combining radiotherapy with CD73 blockade can enhance the anti-tumor immune effects of radiation.[20]
-
With Chemotherapy : CD73 inhibition can enhance the efficacy of chemotherapeutic agents like doxorubicin.[7]
CD73 Inhibitors in Clinical Development
A growing number of CD73 inhibitors are being evaluated in clinical trials, primarily for advanced solid tumors.
| Inhibitor | Type | Developer | Select Clinical Trial(s) | Citation(s) |
| Quemliclustat (AB680) | Small Molecule | Arcus Biosciences | NCT04104672, NCT04660812 | [20] |
| Oleclumab (MEDI9447) | Monoclonal Ab | AstraZeneca | NCT03381274 | [7][12] |
| Uliledlimab (TJ004309) | Monoclonal Ab | I-Mab Biopharma | NCT04322006 | [3] |
| ORIC-533 | Small Molecule | ORIC Pharmaceuticals | Phase 1b for Multiple Myeloma | [20][21] |
| LY3475070 | Small Molecule | Eli Lilly | NCT04148937 | [20] |
| ATG-037 | Small Molecule | Antengene | NCT05205109 | [20] |
Key Experimental Protocols
Assessing the expression and activity of CD73 is crucial for both basic research and clinical development.
Measurement of CD73 Expression by Immunohistochemistry (IHC)
IHC is used to visualize CD73 protein expression and localization within the tumor tissue context.
General Protocol:
-
Tissue Preparation : Formalin-fix and paraffin-embed (FFPE) tumor tissue samples. Cut 4-5 µm sections and mount on charged slides.
-
Deparaffinization and Rehydration : Heat slides, then wash in xylene followed by a graded series of ethanol solutions and finally water.
-
Antigen Retrieval : Perform heat-induced epitope retrieval (HIER) using a suitable buffer (e.g., citrate buffer, pH 6.0) to unmask the antigen.
-
Blocking : Incubate sections with a protein block (e.g., hydrogen peroxide followed by bovine serum albumin) to prevent non-specific antibody binding and block endogenous peroxidase activity.
-
Primary Antibody Incubation : Incubate sections with a validated primary antibody specific for CD73 at an optimized concentration, typically overnight at 4°C.
-
Secondary Antibody and Detection : Apply a horseradish peroxidase (HRP)-conjugated secondary antibody. Visualize the signal using a chromogen like diaminobenzidine (DAB), which produces a brown precipitate.
-
Counterstaining and Mounting : Lightly counterstain with hematoxylin to visualize cell nuclei. Dehydrate, clear, and mount the slides with a coverslip.
-
Analysis : Score the staining based on intensity (e.g., 0 to 3+) and the percentage of positive tumor or stromal cells.
Measurement of CD73 Enzymatic Activity
Several assays can quantify the enzymatic activity of CD73 by measuring either the product (adenosine or its byproducts) or the consumption of the substrate (AMP).[22] A common colorimetric method relies on the quantification of ammonia released during the conversion process.[23]
Protocol Outline (Colorimetric Ammonia-Based Assay): [23]
-
Sample Preparation : Prepare cell or tissue lysates by homogenization in an appropriate assay buffer. Determine the protein concentration of the supernatant.[23]
-
Reagent Preparation : Prepare a reaction mix containing the AMP substrate and a converter enzyme that facilitates ammonia release. Prepare developer reagents for the colorimetric reaction.[23]
-
Assay Procedure :
-
Add samples (e.g., 5-20 µL of lysate) to the wells of a 96-well plate. Include a positive control (recombinant CD73) and background controls.[23]
-
Add 50 µL of the Reaction Mix to each well.[23]
-
Incubate the plate at 37°C for 20-30 minutes to allow CD73 to convert AMP.[23]
-
Stop the reaction and add the developer reagents, which will react with the released ammonia to produce a color change.[23]
-
-
Measurement and Analysis : Measure the absorbance at the appropriate wavelength (e.g., 670 nm).[23] Subtract the background reading from the sample readings and calculate the specific activity based on a standard curve.
Conclusion and Future Perspectives
CD73 is a master regulator of the immunosuppressive tumor microenvironment. Its dual role in dampening anti-tumor immunity and directly promoting tumor growth, angiogenesis, and metastasis makes it a compelling, high-value target in oncology.[3] The development of potent and specific inhibitors, both antibodies and small molecules, has opened a new frontier in cancer therapy.
The future of CD73-targeted therapy will likely involve its integration into combination regimens tailored to specific cancer types and patient profiles.[4] Key areas of ongoing research include identifying reliable biomarkers to predict response to CD73 inhibition, understanding the mechanisms of resistance, and optimizing combination strategies to achieve durable clinical benefits for patients with advanced cancers.[19]
References
- 1. CD73: A novel target for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
- 2. assaygenie.com [assaygenie.com]
- 3. The Clinical Significance of CD73 in Cancer [mdpi.com]
- 4. CD73 as a potential opportunity for cancer immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. aacrjournals.org [aacrjournals.org]
- 6. CD73-Generated Adenosine: Orchestrating the Tumor-Stroma Interplay to Promote Cancer Growth - PMC [pmc.ncbi.nlm.nih.gov]
- 7. CD73: an emerging checkpoint for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Frontiers | Tumor intrinsic and extrinsic functions of CD73 and the adenosine pathway in lung cancer [frontiersin.org]
- 9. The Roles of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 10. CD73-adenosine reduces immune responses and survival in ovarian cancer patients - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Frontiers | Inhibitors of the CD73-adenosinergic checkpoint as promising combinatory agents for conventional and advanced cancer immunotherapy [frontiersin.org]
- 12. pubs.acs.org [pubs.acs.org]
- 13. mdpi.com [mdpi.com]
- 14. researchgate.net [researchgate.net]
- 15. Prognositic value of CD73-adenosinergic pathway in solid tumor: A meta-analysis and systematic review - PMC [pmc.ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
- 17. researchgate.net [researchgate.net]
- 18. Frontiers | CD73: A Promising Biomarker in Cancer Patients [frontiersin.org]
- 19. Targeting CD73 to augment cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
- 20. The Clinical Significance of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 21. ORIC Pharmaceuticals to Present Preclinical Data on CD73 Inhibitor Program in Multiple Myeloma at the 64th American Society of Hematology (ASH) Annual Meeting | ORIC Pharmaceuticals, Inc. [investors.oricpharma.com]
- 22. Measurement of CD73 enzymatic activity using luminescence-based and colorimetric assays - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. content.abcam.com [content.abcam.com]
